Cas no 2229122-07-8 (2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile)

• Product Name: 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile
• CAS No: 2229122-07-8
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• CID: 6264849
• PubChem ID: 165678452
• Update Time: 2025-05-24

2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile
• 2229122-07-8
• 2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propanenitrile
• EN300-1952822

• Inchi： 1S/C9H10F3N3/c1-8(2,5-13)7-4-6(9(10,11)12)14-15(7)3/h4H,1-3H3
• InChI Key： LEZQZIAISOTWKP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)(C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 217.08268182g/mol
• Monoisotopic Mass: 217.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile

Professional Introduction to Compound with CAS No. 2229122-07-8 and Product Name: 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile

The compound with the CAS number 2229122-07-8 and the product name 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic nitriles that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates several key functional groups, including a pyrazole ring, a methyl substituent, and a trifluoromethyl group, which collectively contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the exploration of pyrazole derivatives as pharmacophores. Pyrazole compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of a trifluoromethyl group in the molecular structure of this compound is particularly noteworthy, as it is a well-documented moiety that can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. This modification has been widely employed in the design of active pharmaceutical ingredients (APIs) to improve their pharmacokinetic profiles.

The 1H-pyrazol-5-ylpropanenitrile moiety in the compound's name suggests a derivative of pyrazole linked to an acrylonitrile group. Acrylonitrile-based compounds have been extensively studied for their potential in medicinal chemistry due to their ability to interact with various biological targets. The combination of these structural elements in 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile may confer specific interactions with enzymes or receptors, making it a promising candidate for further investigation.

Recent research in the field of heterocyclic chemistry has highlighted the importance of optimizing molecular architectures to achieve desired biological outcomes. The introduction of electron-withdrawing groups such as nitriles and trifluoromethyl groups can significantly alter the electronic properties of a molecule, thereby influencing its reactivity and binding interactions. In the case of 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile, these modifications are expected to enhance its interaction with biological targets while maintaining favorable pharmacokinetic properties.

The compound's potential applications extend to various therapeutic areas. For instance, pyrazole derivatives have shown promise in the development of anticancer agents due to their ability to inhibit key enzymes involved in tumor growth and progression. The presence of a methyl group may further modulate the compound's bioavailability and metabolic pathways, making it an attractive scaffold for drug discovery efforts. Additionally, the trifluoromethyl group can improve lipophilicity, which is often crucial for crossing biological membranes and achieving therapeutic efficacy.

In vitro studies have begun to explore the biological activity of this compound, revealing intriguing results that warrant further investigation. Preliminary data suggest that 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents that target specific molecular mechanisms without causing systemic side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex pyrazole core efficiently. These methodologies highlight the importance of innovative synthetic strategies in accessing novel heterocyclic compounds with potential therapeutic value.

As research progresses, computational modeling and molecular dynamics simulations are being increasingly utilized to predict the binding interactions of this compound with biological targets. These computational approaches can provide valuable insights into how structural modifications affect binding affinity and specificity, guiding future optimization efforts. The integration of experimental data with computational predictions offers a powerful framework for accelerating drug discovery pipelines.

The regulatory landscape for new pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before clinical translation. Regulatory agencies such as the FDA and EMA have established stringent guidelines for assessing novel APIs. The development pipeline for 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile must navigate these requirements carefully to progress from preclinical studies to clinical trials.

In conclusion, 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanenitrile represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and preliminary biological activity. The combination of a pyrazole core with electron-withdrawing groups such as nitriles and trifluoromethylation offers a rich chemical space for developing novel therapeutics. Continued investigation into its biological profile and synthetic optimization will be essential to unlock its full potential in addressing unmet medical needs.